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Introduction
Sodium peracetate (CH₃COOONa), the sodium salt of peracetic acid, is a potent oxidizing

agent with a growing range of applications in various scientific and industrial fields. Its utility as

a disinfectant, bleaching agent, and a precursor for the generation of singlet oxygen makes it a

compound of significant interest.[1] In research and drug development, understanding the

fundamental chemical properties and structure of sodium peracetate is crucial for its safe

handling, effective application, and the development of novel synthetic methodologies.

This technical guide provides an in-depth overview of the core chemical properties, structure,

and relevant experimental protocols associated with sodium peracetate. It is intended to serve

as a comprehensive resource for professionals engaged in research and development who

require a detailed understanding of this versatile peroxide.

Chemical Structure
Sodium peracetate is an ionic compound consisting of a sodium cation (Na⁺) and a

peracetate anion (CH₃COOO⁻). The peracetate anion is characterized by the presence of a

peroxide group (-O-O-) linked to an acetyl group.
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Chemical Structure of Sodium Peracetate
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Figure 1: Ionic Structure of Sodium Peracetate

Chemical Properties
The chemical properties of sodium peracetate are largely dictated by the peracetate anion

and its inherent instability due to the weak peroxide bond. It is a strong oxidizing agent and is

known to be unstable, particularly in its anhydrous, solid form.[1]

Quantitative Data
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A summary of the key quantitative chemical properties of sodium peracetate and its parent

acid, peracetic acid, is presented in Table 1. Data for solid sodium peracetate is limited due to

its instability.

Property Value Notes

Molecular Formula C₂H₃NaO₃ -

Molecular Weight 98.03 g/mol [2]

CAS Number 64057-57-4 [3]

Appearance
White crystalline solid or

colorless liquid in solution
[1]

Solubility
Very soluble in water, ethanol,

ether, sulfuric acid
[3]

pKa (of Peracetic Acid) 8.2
Peracetic acid is a weaker acid

than acetic acid.[4]

Melting Point (of Peracetic

Acid)
0 °C [5]

Boiling Point (of Peracetic

Acid)
25 °C @ 1.6 hPa [5]

Density (of anhydrous Sodium

Acetate)
1.528 g/cm³

As a proxy for a related sodium

salt.[5][6]

Decomposition

The dry salt explodes

spontaneously at room

temperature.

[1]

Reactivity and Stability
Sodium peracetate is a highly reactive compound. Its most notable characteristic is its

decomposition to generate reactive oxygen species, including singlet oxygen.[7]

Generation of Singlet Oxygen
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The decomposition of sodium peracetate can be controlled to produce singlet oxygen (¹O₂), a

highly reactive electronically excited state of molecular oxygen. This property is harnessed in

various applications, including organic synthesis and photodynamic therapy.[7]

Singlet Oxygen Generation from Sodium Peracetate

Reactants

Decomposition

Products

Sodium Peracetate
(CH₃COOONa)

Decomposition
(e.g., via thermal or chemical trigger)

Initiation

Singlet Oxygen
(¹O₂)

Generates

Sodium Acetate
(CH₃COONa)

Byproduct

Click to download full resolution via product page

Figure 2: Pathway of Singlet Oxygen Generation

Hazardous Reactions
Anhydrous sodium peracetate is reported to be explosive at room temperature.[1] It is a

strong oxidizing agent and can react violently with reducing agents and organic materials.
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Caution should be exercised when handling this compound, and it is typically prepared and

used in solution.

Experimental Protocols
Detailed experimental protocols for the synthesis of anhydrous sodium peracetate are not

readily available in publicly accessible literature, likely due to its instability. However, it can be

prepared in solution by the neutralization of peracetic acid with sodium hydroxide. The

concentration of peracetate in solution can be determined by iodometric titration.

Synthesis of Sodium Peracetate Solution (General
Procedure)
This protocol describes the preparation of a solution of sodium peracetate. Extreme caution

should be exercised due to the hazardous nature of peracetic acid and the potential instability

of the product.

Materials:

Peracetic acid solution (e.g., 32-40% in acetic acid)

Sodium hydroxide (NaOH), solid or a standardized solution

Distilled or deionized water

Ice bath

Stir plate and stir bar

pH meter or pH indicator strips

Procedure:

Prepare a dilute solution of peracetic acid by slowly adding a known volume of the

concentrated stock solution to cold distilled water in a flask placed in an ice bath.

Prepare a solution of sodium hydroxide of a known concentration.
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While vigorously stirring the peracetic acid solution in the ice bath, slowly add the sodium

hydroxide solution dropwise.

Monitor the pH of the solution continuously. Continue adding sodium hydroxide until the

desired pH is reached (a neutral or slightly alkaline pH indicates the formation of the sodium

salt).

The resulting solution contains sodium peracetate, sodium acetate (from the neutralization

of acetic acid present in the peracetic acid solution), and any unreacted starting materials.

Characterization by Iodometric Titration
The concentration of peracetate in the prepared solution can be determined using iodometric

titration. This method is based on the oxidation of iodide (I⁻) to iodine (I₂) by the peracetate,

followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.

[2][4][8]

Materials:

Sodium peracetate solution (the analyte)

Potassium iodide (KI)

Sulfuric acid (H₂SO₄), dilute solution (e.g., 1 M)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

Starch indicator solution

Burette, flasks, and other standard titration glassware

Procedure:

Pipette a known volume of the sodium peracetate solution into an Erlenmeyer flask.

Add an excess of potassium iodide solution and acidify the mixture with dilute sulfuric acid.

The solution should turn a yellow-brown color due to the formation of iodine.
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CH₃COOO⁻ + 2I⁻ + 2H⁺ → CH₃COOH + I₂ + H₂O

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow-

brown color fades to a pale yellow.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate dropwise until the blue-black color disappears,

indicating the endpoint.

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Record the volume of sodium thiosulfate solution used and calculate the concentration of

sodium peracetate in the original solution.
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Iodometric Titration Workflow for Sodium Peracetate

Start

1. Take a known volume of
Sodium Peracetate solution

2. Add excess KI and
dilute H₂SO₄

Iodine (I₂) is formed
(Yellow-brown solution)

3. Titrate with standardized
Na₂S₂O₃ solution

Solution turns pale yellow

4. Add starch indicator

Solution turns deep blue-black

5. Continue titration until
blue-black color disappears

Endpoint Reached

6. Calculate concentration of
Sodium Peracetate

End

Click to download full resolution via product page

Figure 3: Experimental Workflow for Titration
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Conclusion
Sodium peracetate is a compound with significant chemical reactivity and a growing number

of applications. Its properties as a strong oxidizing agent and a source of singlet oxygen make

it a valuable tool in both industrial processes and scientific research. However, its inherent

instability, particularly in the anhydrous state, necessitates careful handling and a thorough

understanding of its chemical behavior. The information and protocols provided in this technical

guide are intended to equip researchers, scientists, and drug development professionals with

the foundational knowledge required to work safely and effectively with sodium peracetate.

Further research into the stabilization and controlled reactivity of this compound will

undoubtedly open up new avenues for its application in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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